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Introduction to Decanoic Acid and ¹³C-Labeling

Decanoic acid (Capric acid) is a medium-chain saturated fatty acid with the formula CH₃(CH₂)₈COOH [1].

It occurs naturally in coconut oil and palm kernel oil, and has research interest in areas including metabolism

and the ketogenic diet [1]. Using ¹³C-labeled decanoic acid allows researchers to track its metabolic fate,

absorption, distribution, and conversion to other molecules using techniques like GC-MS or LC-MS.

Available ¹³C-Labeled Decanoic Acid Standards

The table below summarizes two commercially available isotopically labeled standards for your research.

Compound Name
CAS
Number

Molecular
Formula

Molecular
Weight

Isotopic Purity

Decanoic acid-
1,2,3,4-¹³C₄ [2]

Not
specified

¹³C₄C₆H₂₀O₂ Not specified ≥98.0% (GC); Chemical
purity ≥99%

Decanoic acid-1-¹³C
[3]

84600-66-8 ¹³CC₉H₂₀O₂ 173.26 g/mol Not specified
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Sample Preparation and Derivatization Workflow

A critical step in analyzing decanoic acid via Gas Chromatography (GC) is chemical derivatization to

improve volatility and thermal stability. The NIST Chemistry WebBook lists a Trimethylsilyl (TMS)

derivative of decanoic acid, a common method [4].

The general workflow for preparing and analyzing ¹³C-labeled decanoic acid samples can be visualized as

follows:

Start: Sample Extraction

Derivatization
(Form TMS Ester)

Instrumental Analysis
(GC-MS or LC-MS)

Data Interpretation

Click to download full resolution via product page

Detailed Protocol: TMS Derivatization for GC-MS Analysis

This protocol outlines the process for creating a TMS derivative of decanoic acid [4].

Objective: To convert decanoic acid into its trimethylsilyl ester (Decanoic acid, TMS derivative; CAS

55494-15-0) for improved analysis by GC-MS.

Principle: The carboxylic acid group (-COOH) of decanoic acid reacts with a silylating agent (e.g., N-

Methyl-N-(trimethylsilyl)trifluoroacetamide, MSTFA), replacing the acidic hydrogen with a -Si(CH₃)₃
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group. This produces a less polar, more volatile compound.

Materials and Reagents:

Sample: Your extracted ¹³C-labeled decanoic acid, dried.
Silylating Agent: MSTFA or BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS

(Trimethylchlorosilane).
Solvent: Anhydrous pyridine or ethyl acetate.

Labware: GC-MS vials with lids, micropipettes, a heating block, and a 1-2 mL vial.

Procedure:

Reconstitution: Transfer your dried sample containing ~100 µg of ¹³C-decanoic acid to a GC-

MS vial.
Add Solvent: Add 100 µL of anhydrous pyridine to dissolve the sample.

Add Derivatizing Agent: Add 100 µL of MSTFA to the vial.
Mix and Heat: Cap the vial tightly, vortex mix for 30 seconds, and heat at 60°C for 30 minutes.

Analysis: The reaction mixture is now ready for direct injection into the GC-MS system.

Expected Outcome:

The derivative formed is C₁₃H₂₈O₂Si with a molecular weight of 244.4457 g/mol [4].

The mass spectrum of this derivative is available in the NIST Mass Spectral Library for method
validation and peak identification [4].

Key Considerations for Analysis

When developing your full application note, consider these factors:

Internal Standards: For quantitative accuracy, use a different isotopically labeled standard as an

internal standard (e.g., Decanoic acid-d₁₉) to correct for sample loss and instrument variability.
Extraction Method: The initial sample extraction is critical. For biological samples, liquid-liquid

extraction with organic solvents is common.
Chromatography: Use a non-polar or mid-polar GC column suitable for fatty acid separation. The

TMS derivative is more volatile, leading to sharper peaks.
Mass Spectrometry: In MS, monitor specific ions for the ¹³C-labeled compound and its natural

abundance counterpart. The mass shift will depend on the number and position of the ¹³C labels.
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Safety and Storage

Storage: ¹³C-labeled analytical standards typically have a limited shelf life and should be stored at 2-
8°C [2].

Handling: Decanoic acid can cause skin and eye irritation [1]. Always refer to the Safety Data Sheet
(SDS) for both the native and labeled compounds before starting experimental work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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